molecular formula C6H9ClF3N B6181529 rac-(1R,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane hydrochloride CAS No. 1212116-72-7

rac-(1R,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane hydrochloride

Cat. No.: B6181529
CAS No.: 1212116-72-7
M. Wt: 187.6
InChI Key:
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Description

Rac-(1R,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane hydrochloride, also known as rac-TFMA, is an organic compound with a wide range of applications in the scientific research field. It is a white, crystalline powder that is soluble in water and ethanol. Rac-TFMA is a chiral compound, meaning it has a non-superimposable mirror image, and is used in asymmetric synthesis, a process used to create enantiomers, or molecules with the same chemical formula but different arrangements of the atoms. Rac-TFMA is a versatile compound and has been used in a variety of scientific research applications.

Scientific Research Applications

Rac-TFMA has a wide range of applications in the scientific research field. It is used as a chiral ligand in asymmetric synthesis and has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and agrochemicals. It is also used as a catalyst in organic reactions, such as the Mukaiyama aldol reaction and the Michael addition reaction. Rac-TFMA has also been used to study the optical properties of certain compounds and has been used in the synthesis of nanomaterials.

Mechanism of Action

Rac-TFMA acts as a chiral ligand in asymmetric synthesis, meaning it binds to a metal ion, such as a transition metal, to form a complex. This complex then acts as a catalyst to promote the formation of a single enantiomer of a molecule, instead of the racemic mixture that would be formed without the ligand. This is done by binding to the metal ion in such a way that it forces the reaction to proceed in a certain direction, thus favoring the formation of a single enantiomer.
Biochemical and Physiological Effects
Rac-TFMA is not known to have any significant biochemical or physiological effects. It is a synthetic compound and is not known to interact with any biological molecules.

Advantages and Limitations for Lab Experiments

Rac-TFMA has several advantages for use in lab experiments. It is easy to synthesize and is relatively inexpensive. It is also a very versatile compound and can be used in a variety of reactions. However, it does have some limitations. Rac-TFMA is not very soluble in organic solvents, which can limit its use in certain reactions. It is also a chiral compound, which means it can only be used to produce a single enantiomer of a molecule, not the racemic mixture.

Future Directions

The use of rac-(1R,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane hydrochloride in asymmetric synthesis is an area of active research. There is potential to use this compound in the synthesis of more complex molecules, such as natural products and pharmaceuticals. There is also potential to use this compound as a catalyst in reactions other than asymmetric synthesis, such as the synthesis of nanomaterials. Additionally, there is potential to use this compound to study the optical properties of certain compounds. Finally, there is potential to investigate the use of this compound in the synthesis of chiral drugs and other chiral compounds.

Synthesis Methods

Rac-TFMA is synthesized in a two-step process. The first step involves the reaction of 2-azabicyclo[3.1.0]hex-3-ene with trifluoroacetic anhydride in the presence of a base such as sodium carbonate. This reaction yields the racemic mixture of (1R,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane. The second step involves the hydrolysis of the racemic mixture with hydrochloric acid to form the hydrochloride salt of rac-(1R,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane hydrochloride.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane hydrochloride involves the preparation of the starting material, followed by a series of reactions to introduce the necessary functional groups and stereochemistry.", "Starting Materials": [ "1,3-cyclopentadiene", "trifluoroacetaldehyde", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "1. Preparation of 1,3-cyclopentadiene: 1,3-cyclopentadiene is prepared by the thermal cracking of dicyclopentadiene.", "2. Synthesis of rac-(1R,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane: 1,3-cyclopentadiene is reacted with trifluoroacetaldehyde in the presence of ammonium acetate to form a Diels-Alder adduct. The adduct is then reduced with sodium borohydride to form the desired product.", "3. Formation of hydrochloride salt: rac-(1R,5R,6R)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane is dissolved in ethanol and hydrochloric acid is added to form the hydrochloride salt.", "4. Resolution of racemic mixture: The racemic mixture is resolved using a chiral resolving agent such as tartaric acid or camphorsulfonic acid.", "5. Purification: The purified product is obtained by recrystallization from a suitable solvent such as ethanol or acetic acid." ] }

1212116-72-7

Molecular Formula

C6H9ClF3N

Molecular Weight

187.6

Purity

0

Origin of Product

United States

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